N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride

• IUPAC Name: N-(3-morpholin-4-ylpropyl)pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C13H19N3O2.ClH/c17-13(12-3-1-4-14-11-12)15-5-2-6-16-7-9-18-10-8-16;/h1,3-4,11H,2,5-10H2,(H,15,17);1H
• InChI Key: ARXLHYAJYAXLNU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=CN=CC=C2.Cl
• Molecular Formula: C13H20ClN3O2
• Molecular Weight: 285.77 g/mol

Description

N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride, also known as MPN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPN is a nicotinamide adenine dinucleotide (NAD) precursor that plays a crucial role in various cellular processes.

Mechanism of Action

The mechanism of action of N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride is not fully understood. However, it is believed that this compound increases NAD levels, which play a crucial role in various cellular processes such as energy metabolism, DNA repair, and cellular signaling. NAD levels decline with age, and this decline has been linked to various age-related diseases. By increasing NAD levels, this compound may help to prevent or treat these diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It increases NAD levels, which in turn activates sirtuins, a family of proteins that play a crucial role in regulating cellular processes such as energy metabolism, DNA repair, and cellular signaling. This compound has also been found to reduce oxidative stress and inflammation, which are two major contributors to age-related diseases.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride has several advantages for lab experiments. It is highly soluble in water, which makes it easy to administer to cells or animals. It is also stable under physiological conditions, which means that it can be used in cell culture or animal experiments without degradation.
However, there are limitations to using this compound in lab experiments. This compound is a precursor to NAD, which means that its effects may be indirect and dependent on the availability of other enzymes and cofactors involved in NAD synthesis. In addition, the optimal dose of this compound for different experimental conditions is not well established.

Future Directions

There are several future directions for research on N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride. One direction is to investigate the potential therapeutic applications of this compound in other diseases, such as cancer and metabolic disorders. Another direction is to investigate the optimal dose and duration of this compound treatment in different experimental conditions. Finally, more research is needed to understand the mechanism of action of this compound and its effects on cellular processes.

Scientific Research Applications

N-[3-(4-morpholinyl)propyl]nicotinamide hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in models of Parkinson's disease, Alzheimer's disease, and cerebral ischemia. This compound has also been found to enhance the regeneration of damaged neurons and improve cognitive function.
In addition, this compound has been investigated for its anti-inflammatory properties. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in various models of inflammatory diseases.